Cas no 1226451-11-1 (2-(2-fluorophenoxy)-N-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylacetamide)

• Product Name: 2-(2-fluorophenoxy)-N-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylacetamide
• CAS No: 1226451-11-1
• MF: C₁₇H₁₄FN₃O₃
• MW: 327.309767246246
• CID: 6216393
• PubChem ID: 49677237
• Update Time: 2025-05-20

2-(2-fluorophenoxy)-N-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenoxy)-N-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylacetamide
• SR-01000926035-1
• AKOS004923054
• 2-(2-fluorophenoxy)-N-(4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)acetamide
• 1226451-11-1
• SR-01000926035
• F5882-5106
• 2-(2-fluorophenoxy)-N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]acetamide

• Inchi： 1S/C17H14FN3O3/c1-11-19-17(24-21-11)12-6-8-13(9-7-12)20-16(22)10-23-15-5-3-2-4-14(15)18/h2-9H,10H2,1H3,(H,20,22)
• InChI Key： WOHAHCFKQLQFBC-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OCC(NC1C=CC(C2=NC(C)=NO2)=CC=1)=O

Computed Properties

• Exact Mass: 327.10191948g/mol
• Monoisotopic Mass: 327.10191948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 77.2Ų

Additional information on 2-(2-fluorophenoxy)-N-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylacetamide

Introduction to Compound with CAS No 1226451-11-1 and Product Name: 2-(2-fluorophenoxy)-N-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylacetamide

The compound with the CAS number 1226451-11-1 and the product name 2-(2-fluorophenoxy)-N-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential therapeutic applications. The presence of a fluorophenyl group and a methyl-substituted 1,2,4-oxadiazole moiety in its structure suggests a high degree of molecular complexity, which is often associated with enhanced biological activity. Such structural motifs are frequently explored in the development of novel drug candidates due to their ability to modulate biological pathways effectively.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various disease pathways. The compound 2-(2-fluorophenoxy)-N-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylacetamide has been investigated for its potential role in modulating enzymes and receptors involved in inflammatory and immunological responses. The fluorophenyl group is known for its ability to enhance metabolic stability and binding affinity, while the methyl-substituted 1,2,4-oxadiazole ring is a recognized pharmacophore in medicinal chemistry, often contributing to the compound's bioactivity. This combination of structural elements makes it a promising candidate for further research and development.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug design. The fluorine atom can significantly influence the electronic properties of the molecule, leading to improved pharmacokinetic profiles. In particular, the fluorophenoxy group in this compound has been shown to enhance binding interactions with target proteins, thereby increasing the compound's efficacy. Additionally, the methyl-substituted 1,2,4-oxadiazole moiety has been reported to exhibit significant anti-inflammatory properties. This dual functionality makes 2-(2-fluorophenoxy)-N-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylacetamide a compelling candidate for therapeutic intervention.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of the fluorophenoxy group necessitates careful handling to prevent side reactions that could compromise the integrity of the molecule. Similarly, the incorporation of the methyl-substituted 1,2,4-oxadiazole ring requires specialized synthetic methodologies to achieve optimal regioselectivity. Advances in synthetic chemistry have enabled researchers to streamline these processes, making it feasible to produce larger quantities of the compound for further investigation.

One of the most exciting aspects of this compound is its potential application in treating inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and metabolic diseases. The ability of 2-(2-fluorophenoxy)-N-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylacetamide to modulate inflammatory pathways suggests that it could serve as a lead compound for developing novel anti-inflammatory therapies. Preclinical studies have demonstrated promising results in animal models, indicating that this compound may have significant therapeutic potential.

The pharmacological profile of this compound is further enhanced by its favorable pharmacokinetic properties. Studies have shown that it exhibits good solubility and stability under physiological conditions, which are essential characteristics for any drug candidate. Additionally, preliminary toxicity studies have indicated that it is well-tolerated at relevant doses, suggesting a low risk of adverse effects. These findings are encouraging and warrant further investigation into its clinical potential.

In conclusion,1226451-11-1 and its corresponding product name,2-(2-fluorophenoxy)-N-4-(3-methyl-1,2,4-oxadiazol-5-yllphenylacetamide, represent a significant advancement in pharmaceutical chemistry. The unique structural features of this compound make it a promising candidate for treating various diseases associated with inflammation and immunological dysregulation. With ongoing research aimed at elucidating its mechanism of action and optimizing its pharmacological properties,this molecule holds great promise for improving patient outcomes in the future.